Cas no 81158-09-0 (Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI))

Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) structure
81158-09-0 structure
Product name:Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
CAS No:81158-09-0
MF:C8H9NO2
MW:151.162562131882
CID:707995
PubChem ID:12935930

Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
    • ETHANONE, 1-[5-[(HYDROXYAMINO)METHYLENE]-1,3-CYCLOPENTADIEN-1-YL]-, (E)- (9CI)
    • 81158-09-0
    • Inchi: InChI=1S/C8H9NO2/c1-6(10)8-4-2-3-7(8)5-9-11/h2-5,9,11H,1H3/b7-5+
    • InChI Key: YNFDNJQIIVAVAJ-FNORWQNLSA-N
    • SMILES: CC(=O)C1=CC=CC1=CNO

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 1.32520

Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) Related Literature

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